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Compound of Interest

Compound Name: 4-Chloro-3,5-difluorobenzaldehyde

Cat. No.: B045035 Get Quote

Technical Support Center: 4-Chloro-3,5-
difluorobenzaldehyde
This guide provides essential safety information, handling protocols, and troubleshooting

advice for the use of 4-Chloro-3,5-difluorobenzaldehyde (CAS No. 1160573-20-5) in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Chloro-3,5-difluorobenzaldehyde?

A1: 4-Chloro-3,5-difluorobenzaldehyde is considered hazardous. The primary hazards

include:

Harmful if swallowed (H302).[1]

Potential for skin, eye, and respiratory irritation.[2]

It may be toxic to aquatic life with long-lasting effects.[3]

Some similar compounds are combustible liquids and may form explosive mixtures with air

upon intense heating.[4]
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Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: A comprehensive PPE strategy is crucial. The minimum required PPE includes:

Eye/Face Protection: Wear chemical safety goggles or glasses that conform to approved

standards.[5][6] A face shield may be necessary if there is a splash risk.[7][8]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[8][9] Always

inspect gloves before use.

Body Protection: A standard laboratory coat must be worn and kept buttoned.[8][10] For

larger quantities or higher risk of exposure, consider a chemical-resistant apron or coveralls.

Respiratory Protection: All handling should be conducted in a certified chemical fume hood to

minimize inhalation.[8] If ventilation is inadequate, a NIOSH-approved respirator with an

appropriate filter should be used.[2][5]

Q3: How should 4-Chloro-3,5-difluorobenzaldehyde be properly stored?

A3: Proper storage is essential to maintain the chemical's integrity and ensure safety.

Store in a cool, dry, and well-ventilated place.[2][11]

Keep the container tightly closed to prevent moisture and air exposure.[2][12]

The compound may be air and light sensitive; some suppliers recommend storing under an

inert gas like nitrogen or argon.[1][3]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, and strong bases.[3][12]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][12]

Q4: What is the correct procedure for disposing of waste containing this chemical?

A4: Chemical waste must be managed according to institutional, local, and national

regulations.
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Dispose of contents and container to an approved waste disposal plant.[2][3]

Do not empty into drains, as the substance can be toxic to aquatic life.[4]

Waste containers must be clearly labeled with the chemical name and associated hazards.

[8]

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Q5: What should I do in case of accidental exposure?

A5: Immediate action is critical in case of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[2][3]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

[2][3]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention if symptoms occur.[2][3]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a POISON CENTER or doctor if you feel unwell.[2][3]

Troubleshooting Guide
Problem: The solid 4-Chloro-3,5-difluorobenzaldehyde appears discolored or clumped.

Possible Cause: The compound may have been exposed to air, moisture, or light, leading to

degradation. Some related compounds are known to be air and light sensitive.[3]

Solution: Check the storage conditions. Ensure the container is always tightly sealed and, if

recommended, stored under an inert atmosphere.[11] For sensitive experiments, it is

advisable to use a fresh, unopened container or to purify the material if its integrity is in

doubt.
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Problem: Inconsistent results are observed in a reaction using 4-Chloro-3,5-
difluorobenzaldehyde.

Possible Cause: Inconsistent purity or degradation of the starting material can lead to

variable reaction outcomes. The stability of the compound can be affected by improper

storage.[3]

Solution: Verify the purity of the aldehyde before use, for example, by checking its melting

point.[2] Ensure all handling procedures, such as weighing and transferring, are performed

quickly and efficiently to minimize exposure to the atmosphere, preferably within a fume

hood or glovebox.

Problem: A small spill of the solid compound has occurred outside the fume hood.

Possible Cause: Accidental mishandling during transport or weighing.

Solution: Evacuate non-essential personnel from the immediate area. Wearing appropriate

PPE, carefully sweep or scoop up the solid material, avoiding dust generation. Place the

material into a suitable, labeled container for hazardous waste disposal. Clean the affected

area thoroughly. Report the spill to your laboratory supervisor or EHS department.

Data and Properties
Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 1160573-20-5 [1][13]

Molecular Formula C₇H₃ClF₂O [1][13]

Molecular Weight 176.55 g/mol [1][13]

Appearance White Solid [2]

Melting Point 46 - 48 °C / 114.8 - 118.4 °F [2]

Flash Point 110 °C / 230 °F [2]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment
Chronic 2

H411: Toxic to aquatic life with

long lasting effects

Note: This table is compiled

based on data for 4-Chloro-

3,5-difluorobenzaldehyde and

structurally similar compounds.

[1][2][4]

Experimental Protocols & Workflows
While specific reaction protocols are application-dependent, the following general workflow for

handling 4-Chloro-3,5-difluorobenzaldehyde ensures a safe experimental process.

General Handling and Use Workflow
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Preparation Phase

Handling & Reaction Phase

Post-Experiment Phase

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Assemble All Glassware & Reagents

Weigh Compound in Fume Hood
(Minimize Dust/Exposure)

Start Experiment

Add to Reaction Vessel

Conduct Experiment

Quench Reaction (if necessary)

End Experiment

Segregate & Label Waste
(Solid, Liquid, Sharps)

Decontaminate Glassware & Surfaces

Dispose of Waste via EHS Protocols

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Chloro-3,5-difluorobenzaldehyde.
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Emergency Response Logic

Spill Response

Exposure Response

Incident Occurs
(Spill or Exposure)

Alert Others & Evacuate Area

Spill

Remove Victim from Source

Exposure

Don Additional PPE if Needed

Contain Spill with Absorbent Material

Collect Waste into Labeled Container

Clean & Decontaminate Area

Notify Supervisor & EHS

Remove Contaminated Clothing

Administer First Aid
(Flush Skin/Eyes for 15 min)

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: Decision-making logic for emergency incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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